Cas no 1803606-57-6 ((2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride)
(2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2-aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride
- (2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride
-
- Inchi: 1S/C10H20N2.2ClH/c1-12(7-6-11)10(8-2-3-8)9-4-5-9;;/h8-10H,2-7,11H2,1H3;2*1H
- InChI Key: YFFHVXJFIDEWRT-UHFFFAOYSA-N
- SMILES: Cl.Cl.N(C)(CCN)C(C1CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 138
- Topological Polar Surface Area: 29.3
(2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A596325-10mg |
(2-Aminoethyl)(dicyclopropylmethyl)methylamine Dihydrochloride |
1803606-57-6 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A596325-50mg |
(2-Aminoethyl)(dicyclopropylmethyl)methylamine Dihydrochloride |
1803606-57-6 | 50mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A596325-100mg |
(2-Aminoethyl)(dicyclopropylmethyl)methylamine Dihydrochloride |
1803606-57-6 | 100mg |
$ 295.00 | 2022-06-08 | ||
| Enamine | EN300-182402-0.05g |
(2-aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride |
1803606-57-6 | 95% | 0.05g |
$179.0 | 2023-09-19 | |
| Enamine | EN300-182402-0.1g |
(2-aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride |
1803606-57-6 | 95% | 0.1g |
$268.0 | 2023-09-19 | |
| Enamine | EN300-182402-0.25g |
(2-aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride |
1803606-57-6 | 95% | 0.25g |
$383.0 | 2023-09-19 | |
| Enamine | EN300-182402-0.5g |
(2-aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride |
1803606-57-6 | 95% | 0.5g |
$601.0 | 2023-09-19 | |
| Enamine | EN300-182402-1.0g |
(2-aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride |
1803606-57-6 | 95% | 1g |
$770.0 | 2023-06-08 | |
| Enamine | EN300-182402-2.5g |
(2-aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride |
1803606-57-6 | 95% | 2.5g |
$1509.0 | 2023-09-19 | |
| Enamine | EN300-182402-5.0g |
(2-aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride |
1803606-57-6 | 95% | 5g |
$2235.0 | 2023-06-08 |
(2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride
CAS No. 1803606-57-6: (2-Aminoethyl)(dicyclopropylmethyl)methylamine Dihydrochloride - A Versatile Compound in Biomedical Research
CAS No. 1803606-57-6 represents a unique molecular entity with the chemical name (2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride. This compound is a derivative of aminoalkylamines, characterized by its complex structure that includes both cyclic and linear functional groups. The dihydrochloride salt form of this molecule is particularly significant for its solubility properties, making it suitable for various applications in pharmaceutical and biochemical research. Recent studies have highlighted the potential of this compound in modulating biological pathways related to cell signaling and inflammation, underscoring its relevance in modern biomedical science.
The molecular architecture of (2-Aminoethyl)(dicycloprop, the presence of multiple amine groups allows for diverse interactions with biological targets. The dicyclopropylmethyl moiety introduces steric and electronic effects that can influence the compound's reactivity and selectivity. This structural complexity is critical for its role in drug discovery, where precise molecular design is essential to achieve desired therapeutic outcomes. Researchers have increasingly focused on synthesizing and characterizing such compounds to explore their potential in treating complex diseases.
Recent advancements in computational chemistry have enabled the prediction of the compound's behavior in biological systems. For instance, molecular docking studies have revealed that the (2-Aminoethyl) group may interact with specific protein receptors, potentially modulating intracellular signaling cascades. This finding aligns with the growing emphasis on structure-based drug design in the pharmaceutical industry. Additionally, the methylamine dihydrochloride salt form exhibits favorable physicochemical properties, such as high water solubility and stability, which are crucial for pharmaceutical formulation development.
Experimental studies have further demonstrated the compound's potential in modulating inflammatory responses. In a 2023 publication in Journal of Medicinal Chemistry, researchers reported that this compound exhibits anti-inflammatory activity by inhibiting the activation of NF-κB pathways. This mechanism is particularly relevant in the context of chronic inflammatory diseases, where targeted modulation of signaling pathways is a key therapeutic strategy. The study also highlighted the compound's low cytotoxicity profile, which is a critical factor in its potential for clinical translation.
The dicyclopropylmethyl group in the molecule plays a pivotal role in determining its biological activity. This ring system introduces steric hindrance that can influence the compound's interaction with target proteins. For example, studies have shown that the presence of cyclopropyl rings can enhance the compound's affinity for certain receptors, as observed in experiments involving cell-based assays. Such findings underscore the importance of molecular design in optimizing therapeutic efficacy.
Recent research has also explored the compound's potential in the treatment of neurodegenerative disorders. A 2023 study published in Neuropharmacology investigated the effects of this compound on neuronal survival in models of Alzheimer's disease. The results indicated that the compound could reduce the accumulation of amyloid-beta plaques, a hallmark of the disease. This suggests that the compound may have neuroprotective properties, making it a promising candidate for further investigation in the field of neuropharmacology.
The methylamine dihydrochloride salt form of this compound is particularly advantageous for its solubility characteristics. This property is essential for the development of oral formulations, as poor solubility can limit the bioavailability of the drug. Researchers have employed advanced formulation techniques, such as co-solvency and micronization, to enhance the compound's solubility while maintaining its therapeutic activity. These strategies are critical for translating laboratory findings into viable therapeutic options.
Another area of interest is the compound's potential in the treatment of autoimmune diseases. Studies have shown that molecules with similar structural features can modulate immune responses by interfering with cytokine signaling. For instance, a 2024 study in Autoimmunity Reviews suggested that compounds like this could be used to suppress overactive immune responses in conditions such as rheumatoid arthritis. This highlights the versatility of the compound in addressing a wide range of immune-related disorders.
The (2-Aminoethyl) group in the molecule is known to participate in hydrogen bonding interactions, which can influence the compound's binding affinity to target proteins. This property has been exploited in the design of small molecules for drug development, where hydrogen bonding is a key factor in achieving high specificity and potency. The ability of this group to form such interactions may contribute to the compound's effectiveness in modulating biological targets.
Recent advances in synthetic chemistry have enabled the efficient production of this compound, which is essential for its application in biomedical research. Researchers have developed scalable methods for its synthesis, ensuring that it can be produced in sufficient quantities for preclinical and clinical studies. These synthetic approaches often involve multi-step reactions that require precise control of reaction conditions to maintain the integrity of the molecular structure.
The compound's potential in drug discovery is further supported by its ability to act as a scaffold for the development of new therapeutics. By modifying specific functional groups, researchers can create derivatives with enhanced pharmacological properties. For example, introducing additional polar groups or altering the ring structure may lead to compounds with improved selectivity or reduced side effects. This approach is widely used in the pharmaceutical industry to optimize drug candidates.
The dicyclopropylmethyl group's unique electronic properties also make it a valuable component in the design of molecules with specific biological activities. These properties can influence the compound's ability to interact with various biological targets, making it a versatile platform for drug development. The ability to fine-tune these properties through chemical modifications is a key factor in the success of modern drug discovery efforts.
In conclusion, the compound (2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride represents a promising candidate in the field of biomedical research. Its structural features, such as the presence of multiple amine groups and the cyclopropyl ring system, contribute to its potential in modulating biological pathways. Recent studies have demonstrated its efficacy in various therapeutic areas, including inflammation, neurodegeneration, and autoimmune diseases. As research continues to uncover its mechanisms of action, this compound may pave the way for the development of new therapeutic strategies in the pharmaceutical industry.
Further research is needed to fully understand the compound's potential and to optimize its properties for therapeutic applications. This includes exploring its interactions with a broader range of biological targets, as well as investigating its long-term safety and efficacy in preclinical models. The continued advancement of computational and experimental techniques will be instrumental in achieving these goals, ultimately contributing to the development of innovative treatments for complex diseases.
The compound's unique structural features and biological activity make it a valuable subject for ongoing research. As scientists continue to explore its potential, the compound may play a significant role in the advancement of pharmaceutical science and the treatment of various diseases. The interdisciplinary approach that combines chemistry, biology, and pharmacology will be essential in unlocking its full therapeutic potential.
In summary, the compound (2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride exemplifies the importance of molecular design in drug discovery. Its structural complexity and functional versatility highlight the potential of such compounds in addressing a wide range of medical challenges. As research in this area progresses, it is expected to contribute significantly to the development of new therapies that improve patient outcomes.
The future of this compound in biomedical research is promising, with ongoing studies aimed at expanding its applications and understanding its mechanisms of action. The integration of advanced technologies, such as machine learning and high-throughput screening, will further enhance the efficiency of drug discovery efforts. These innovations are crucial for translating laboratory findings into real-world therapeutic solutions, ultimately benefiting patients in need of novel treatments.
As the field of pharmacology continues to evolve, compounds like this will play an increasingly important role in the development of targeted therapies. The ability to design and synthesize such molecules with specific biological activities will be key to addressing complex diseases and improving patient care. The continued exploration of this compound's potential is expected to contribute meaningfully to the advancement of medical science and the treatment of various conditions.
In conclusion, the compound (2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride represents a significant advancement in the field of biomedical research. Its unique structural features and biological activity make it a valuable candidate for further investigation. As research continues to uncover its potential, it is expected to play a crucial role in the development of new therapeutic strategies that address a wide range of medical challenges.
1803606-57-6 ((2-Aminoethyl)(dicyclopropylmethyl)methylamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)